Cas no 82187-51-7 (4-(1,2-dicarba-closo-dodecaboran-2-yl)benzenediazonium)

• Product Name: 4-(1,2-dicarba-closo-dodecaboran-2-yl)benzenediazonium
• CAS No: 82187-51-7
• CID: 724390
• Update Time: 2023-03-28

4-(1,2-dicarba-closo-dodecaboran-2-yl)benzenediazonium Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,4-(1,2-dicarbadodecaboran(12)-1-yl-2-t)- (9CI)
• 4-(1,2-dicarba-closo-dodecaboran-2-yl)benzenediazonium

• Inchi： 1S/C8H5B10N2/c19-20-6-3-1-5(2-4-6)8-7-9(8)11(7)12(7)10(7,8)14(8)13(8,9)15(9,11)17(11,12)16(10,12,14)18(13,14,15)17/h1-4,7H/q+1
• InChI Key： UMLPJSUSEDJXIN-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC(C2345C678([H])B9%10%11B%12%13%14B%15%16%17B%189%12B2%15(B23%16B3%17%13B6%10%14B4273)B58%11%18)=CC=1)#N

Computed Properties

• Exact Mass: 214.045053
• Monoisotopic Mass: 214.045053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197